N-(2,6-dimethylphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
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Description
N-(2,6-dimethylphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H17FN2O2S and its molecular weight is 356.42. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
The compound under discussion has applications in the development of fluorescent molecular probes. Research indicates that molecules with a structure similar to N-(2,6-dimethylphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide, particularly those featuring a dimethylamino group and a sulfonyl group within a diphenyloxazole structure, can serve as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, which can be correlated with solvent polarity, suggesting their utility in intramolecular charge transfer studies. Their properties, such as long emission wavelengths, high extinction coefficients, and large Stokes shifts, make them suitable for creating ultra-sensitive fluorescent probes for biological research (Diwu et al., 1997).
Biological Screening and Fingerprint Applications
In another dimension of scientific research, derivatives of this compound have been synthesized and evaluated for their antibacterial, antifungal, and anthelmintic activities. Some derivatives have shown significant biological activities, suggesting potential applications in developing new antibacterial, antifungal, and anthelmintic agents. Additionally, certain compounds within this class have been identified as suitable for latent fingerprint detection on various surfaces, indicating their potential utility in forensic science (Khan et al., 2019).
Anticancer Activity
Research also delves into the anticancer properties of related compounds, where a series of 4-arylsulfonyl-1,3-oxazoles, akin to this compound, have been synthesized and tested against various cancer cell lines. Certain derivatives have demonstrated high activity against specific cancer subpanels, such as CNS Cancer and Non-Small Cell Lung Cancer, showcasing their potential as leads for further anticancer drug development (Zyabrev et al., 2022).
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O2S/c1-12-4-3-5-13(2)18(12)22-17(23)11-25-19-21-10-16(24-19)14-6-8-15(20)9-7-14/h3-10H,11H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCVGWJQBVSPODS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.